molecular formula C17H21NO3 B15377207 3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol CAS No. 32372-76-2

3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol

Cat. No.: B15377207
CAS No.: 32372-76-2
M. Wt: 287.35 g/mol
InChI Key: JAGJFVZLYLMWBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol (CAS: 32372-76-2) is a phenolic derivative characterized by a 3,4-dimethoxyphenyl group linked via an ethylamino-methyl bridge to a phenolic hydroxyl group. Safety data indicate standard handling precautions for phenolic compounds, including respiratory protection and skin/eye irritation mitigation .

Properties

CAS No.

32372-76-2

Molecular Formula

C17H21NO3

Molecular Weight

287.35 g/mol

IUPAC Name

3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol

InChI

InChI=1S/C17H21NO3/c1-20-16-7-6-13(11-17(16)21-2)8-9-18-12-14-4-3-5-15(19)10-14/h3-7,10-11,18-19H,8-9,12H2,1-2H3

InChI Key

JAGJFVZLYLMWBF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CCNCC2=CC(=CC=C2)O)OC

Origin of Product

United States

Comparison with Similar Compounds

KT-362

  • Structure: 1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3,4-dimethoxyphenyl)ethylamino]propan-1-one
  • Key Features: Incorporates a benzothiazepine core and the 3,4-dimethoxyphenylethylamino group.
  • Activity : Class IV antiarrhythmic agent with calcium channel-blocking properties. Demonstrates efficacy in reducing cardiac arrhythmias in preclinical models .
  • Divergence: The benzothiazepine moiety enhances calcium channel selectivity, unlike 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol, which lacks this heterocyclic system.

Ecastolol

  • Structure: N-[4-[3-[2-(3,4-Dimethoxyphenyl)ethylamino]-2-hydroxypropoxy]-3-isoxazol-5-yl-phenyl]butanamide (CAS: 77695-52-4)
  • Key Features : Contains a β-hydroxypropoxy linker and an isoxazole ring.
  • Activity : Beta-adrenergic receptor antagonist (beta-blocker) with vasodilatory effects. Used experimentally for hypertension and angina .
  • Divergence: The addition of a butanamide group and isoxazole ring enhances receptor binding specificity compared to the simpler phenolic structure of 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol.

3-[[2-[[2-(3,4-Dimethoxyphenyl)ethyl]amino]-2-oxoethyl]amino]benzamide (HY-U00122)

  • Structure: Benzamide derivative with a 3,4-dimethoxyphenylethylamino side chain.
  • Activity: Exploratory-stage compound with unconfirmed bioactivity.

1-[2-(3,4-Dimethoxyphenyl)ethylamino]-3-[(E)-1-[4-(dimethylamino)phenyl]ethylideneamino]oxypropan-2-ol (CAS: 89331-51-1)

  • Structure: Complex propanol derivative with dual amine functionalities.
  • Activity: Limited data; structural features suggest possible adrenergic or kinase modulation. NSC382271 designation indicates early-stage investigational use .
  • Divergence: The extended oxypropanol chain and dimethylaminophenyl group introduce steric and electronic differences, likely shifting target specificity.

Comparative Data Table

Compound Name CAS Number Molecular Formula Pharmacological Class Key Structural Divergence
3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol 32372-76-2 C₁₇H₂₁NO₃ Undefined (Research Compound) Phenolic hydroxyl, minimal substitution
KT-362 N/A C₂₃H₂₉N₃O₃S Class IV Antiarrhythmic Benzothiazepine core
Ecastolol 77695-52-4 C₂₆H₃₃N₃O₆ Beta-Blocker Isoxazole ring, β-hydroxypropoxy linker
HY-U00122 N/A C₁₉H₂₃N₃O₄ Exploratory Drug Candidate Benzamide substitution
NSC382271 89331-51-1 C₂₃H₃₃N₃O₄ Early-Stage Investigational Agent Oxypropanol chain, dimethylaminophenyl

Key Research Findings

Bioactivity Trends: The 3,4-dimethoxyphenylethylamino motif is critical for calcium channel modulation (KT-362) and beta-adrenergic antagonism (Ecastolol). The phenolic hydroxyl in 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol may confer antioxidant properties, akin to phenolic acids in Salvia miltiorrhiza , though direct evidence is lacking. Structural complexity (e.g., benzothiazepine in KT-362) correlates with enhanced target specificity, whereas simpler analogs like HY-U00122 remain exploratory .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.